5-(1-Carboxyethoxy)-2-phenyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-(1-carboxyethoxy)-2-phenyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C18H14O6/c1-10(17(19)20)23-12-7-8-14-13(9-12)15(18(21)22)16(24-14)11-5-3-2-4-6-11/h2-10H,1H3,(H,19,20)(H,21,22)
• InChI Key: RBZWDICAXJFHSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC2=C(C=C1)OC(=C2C(=O)O)C3=CC=CC=C3
• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol

Description

5-(1-Carboxyethoxy)-2-phenyl-1-benzofuran-3-carboxylic acid, commonly known as BCECF, is a fluorescent pH indicator that is widely used in scientific research. BCECF is a highly sensitive and versatile tool that is used to measure pH changes in biological systems.

Mechanism of Action

BCECF is a pH-sensitive fluorescent dye that undergoes a change in fluorescence intensity as the pH of the environment changes. BCECF is excited by light at a wavelength of 440 nm, and emits light at a wavelength of 535 nm. The fluorescence intensity of BCECF is proportional to the pH of the environment, with a decrease in pH resulting in an increase in fluorescence intensity.
Biochemical and Physiological Effects:
BCECF has been shown to have minimal biochemical and physiological effects on biological systems. It does not interfere with cellular processes or cause toxicity, making it an ideal tool for studying pH changes in biological systems.

Advantages and Limitations for Lab Experiments

The main advantage of BCECF is its high sensitivity and versatility in measuring pH changes in biological systems. It is also easy to use and does not require any specialized equipment. However, BCECF has some limitations in lab experiments, including its sensitivity to temperature and photobleaching. It is also important to note that BCECF is not suitable for use in vivo.

Future Directions

There are several future directions for research on BCECF. One area of research is the development of new fluorescent pH indicators with improved sensitivity and specificity. Another area of research is the use of BCECF in combination with other fluorescent dyes to study multiple parameters simultaneously. Additionally, there is ongoing research into the use of BCECF in the development of new diagnostic tools and therapies for various diseases.
In conclusion, BCECF is a valuable tool for studying pH changes in biological systems. Its high sensitivity and versatility make it a popular choice for scientific research. With ongoing research, BCECF is likely to continue to play an important role in the development of new diagnostic tools and therapies for various diseases.

Synthesis Methods

BCECF is synthesized by reacting 2,4-dihydroxybenzoic acid with ethyl chloroformate to form an intermediate compound. This intermediate compound is then reacted with 2-phenyl-1-benzofuran-3-carboxylic acid to produce BCECF. The synthesis of BCECF is a multi-step process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

BCECF is used in a wide range of scientific research applications, including studies of intracellular pH, pH changes in the extracellular environment, and pH changes in biological fluids. BCECF is also used to study the pH changes in various organelles, such as lysosomes and mitochondria.